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Compound of Interest

Compound Name: 2-Butylnaphthalene

Cat. No.: B071981

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for 2-Butylnaphthalene. It is intended for researchers, scientists, and drug
development professionals. Crucially, specific toxicological data for 2-Butylnaphthalene is
limited. Therefore, this guide also draws upon data from the parent compound, naphthalene,
and the broader class of alkylated naphthalenes to infer potential hazards. This information
should be used as a guide for safe handling and risk assessment, but it is not a substitute for
substance-specific experimental data.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its safe
handling and use in experimental settings. The following table summarizes the key properties
of 2-Butylnaphthalene.
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Property Value Unit
CAS Registry Number 1134-62-9 -
Molecular Formula Ci4H1s -
Molecular Weight 184.28 g/mol
Boiling Point Not Available °C
Melting Point Not Available °C
Vapor Pressure Not Available Pa
Solubility Not Available -
Density Not Available g/cm3

Toxicological Data

Direct and quantitative toxicological data for 2-Butylnaphthalene, such as LD50 values, are
not readily available in the public domain. To provide a basis for risk assessment, this section
presents toxicological data for the parent compound, naphthalene, and general information on
alkylated naphthalenes. These data should be considered as indicative of potential hazards
only.

Toxicity of Naphthalene

Naphthalene is the simplest polycyclic aromatic hydrocarbon and serves as the structural core
of 2-Butylnaphthalene. Its toxicity has been more extensively studied.[1]

Metric Value Species Route of Exposure
LD50 (Oral) 490 Rat Oral

LC50 (Inhalation) >340 Rat Inhalation (4 hours)
LD50 (Dermal) >2000 Rabbit Dermal

Note: The primary health concerns associated with acute naphthalene exposure include
hemolytic anemia, liver damage, and neurological effects.[2] Chronic exposure has been linked
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to cataracts and retinal damage.[2] The International Agency for Research on Cancer (IARC)
has classified naphthalene as "possibly carcinogenic to humans" (Group 2B), based on
sufficient evidence in experimental animals.[3]

General Toxicity of Alkylated Naphthalenes

The addition of alkyl chains to the naphthalene structure can alter its metabolic pathways and
toxicological profile. Studies on various alkylated naphthalenes suggest that the presence of an
alkyl substituent can shift metabolism towards side-chain oxidation rather than aromatic ring
oxidation.[4] This may potentially reduce the formation of DNA-reactive metabolites.[4]
However, the overall toxicity can be influenced by the length and position of the alkyl group.[5]
Developmental toxicity has been observed with some alkyl-substituted naphthalenes in
zebrafish studies.[6]

Experimental Protocols

Due to the absence of specific experimental studies on the health and safety of 2-
Butylnaphthalene, this section details standardized experimental protocols based on the
Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing
of Chemicals. These protocols are internationally recognized and would be appropriate for
evaluating the toxicological profile of 2-Butylnaphthalene.[7][8]

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)

This method is used to determine the median lethal dose (LD50) of a substance when
administered orally.[9]

¢ Animal Selection: Healthy, young adult rodents (typically female rats) are used.[10]

e Housing and Fasting: Animals are housed in standard laboratory conditions and fasted prior
to dosing.[11]

o Dose Administration: A single animal is dosed with the test substance at a starting dose
level. The substance is typically administered via gavage.[11]
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» Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.
[12]

e Sequential Dosing: If the animal survives, the next animal is dosed at a higher level. If the
animal dies, the next animal is dosed at a lower level. This sequential process continues until
a stopping criterion is met.[9]

o Data Analysis: The LD50 is calculated from the results of the sequential dosing using a
maximum likelihood method.[9]

Subacute Inhalation Toxicity Study (OECD Guideline
412)

This study provides information on the health hazards likely to arise from repeated inhalation
exposure to a substance for a period of 28 days.[13]

e Animal Selection: At least 5 male and 5 female rodents per group are used.[13]

o Exposure: Animals are typically exposed for 6 hours per day, 5 days a week, for 28 days to
the test substance as a gas, vapor, or aerosol in an inhalation chamber.[13]

o Concentration Levels: At least three concentration levels and a control group (air or vehicle)
are used.[13]

o Observations: Animals are observed daily for signs of toxicity. Body weight and food
consumption are monitored weekly.[14]

¢ Clinical and Pathological Examinations: At the end of the study, blood and urine samples are
collected for analysis. A full necropsy is performed, and organs are weighed and examined
histopathologically.[14]

Visualizations
Proposed Metabolic Pathway of 2-Butylhaphthalene

While the specific metabolic pathway of 2-Butylnaphthalene has not been elucidated, a
proposed pathway can be inferred from the known metabolism of naphthalene and other
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alkylated naphthalenes. The primary routes are expected to involve oxidation of either the
aromatic ring or the butyl side chain.
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Caption: Proposed metabolic pathways for 2-Butylnaphthalene.

Experimental Workflow for Acute Toxicity Testing

The following diagram illustrates a generalized workflow for conducting an acute toxicity study,
such as the OECD 425 guideline.
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Caption: Generalized workflow for an acute toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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